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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of antimony
oxalate, a compound of interest in various scientific and pharmaceutical applications. This

document will delve into its chemical properties, detail methods for its molecular weight

determination, and explore its relevance in biological systems.

Core Properties of Antimony Oxalate
Antimony oxalate, with the chemical formula C₆O₁₂Sb₂, is a key compound in various

industrial and research applications. A precise understanding of its molecular weight is

fundamental for accurate stoichiometric calculations in chemical reactions, formulation

development, and analytical testing.

Property Value Source

Molecular Formula C₆O₁₂Sb₂ [1][2][3][4][5][6]

Molecular Weight 507.58 g/mol [1][2][5][6]

CAS Number 16455-98-4 [1][2][3][4]

Appearance Powder [3][6]

Purity 98% [3][4]
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Determination of Molecular Weight: Experimental
Protocols
The accurate determination of a compound's molecular weight is a cornerstone of chemical

analysis. While modern techniques like mass spectrometry provide high-precision data,

classical methods are also instructive.

Mass Spectrometry
Mass spectrometry is the gold standard for determining the molecular weight of a compound.

This technique ionizes chemical species and sorts the ions based on their mass-to-charge

ratio.

Experimental Workflow for Mass Spectrometry:

Caption: Workflow for molecular weight determination using mass spectrometry.

Methodology:

Sample Preparation: A dilute solution of antimony oxalate is prepared in a suitable solvent

system that ensures its stability and ionization efficiency.

Ionization: The prepared sample is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique for organometallic compounds, where a high voltage

is applied to the liquid to create an aerosol of charged droplets.

Mass Analysis: The generated ions are directed into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a signal is generated for each ion.

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to

the molecular ion of antimony oxalate. The molecular weight is determined from this peak.

Titration
A classical method for the determination of the oxalate content, which can be used to infer the

molecular weight of antimony oxalate, involves redox titration with potassium permanganate.
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Experimental Workflow for Titration:

Caption: Workflow for determining oxalate content via redox titration.

Methodology:

Sample Preparation: An accurately weighed sample of antimony oxalate is dissolved in a

solution of dilute sulfuric acid.

Titration: The solution is heated to approximately 60°C and then titrated with a standardized

solution of potassium permanganate (KMnO₄).

Endpoint Detection: The endpoint of the titration is indicated by the first persistent pink color

of the permanganate ion.

Calculation: The amount of oxalate in the sample can be calculated from the volume and

concentration of the KMnO₄ solution used. From the known mass of the initial antimony
oxalate sample and the calculated moles of oxalate, the molecular weight can be

determined.

Relevance in Drug Development and Signaling
Pathways
Antimony-containing compounds have a long history in medicine, particularly in the treatment

of leishmaniasis. While the direct signaling pathways of antimony oxalate are not extensively

characterized, the biological activity of antimony ions (Sb³⁺) is of significant interest. Antimony

compounds are known to induce oxidative stress in parasites, leading to their death.

Hypothesized Cellular Impact of Antimony:
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Caption: Hypothesized mechanism of antimony-induced cell death.

Further research is necessary to fully elucidate the specific interactions and signaling cascades

initiated by antimony oxalate in biological systems. Understanding these pathways is crucial

for the development of novel therapeutic strategies and for assessing the toxicological profile of

such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/22141538
https://www.guidechem.com/encyclopedia/antimony-3-oxalate-dic308879.html
https://m.indiamart.com/proddetail/antimony-oxalate-24267738712.html
https://www.alphachemika.co/chemical/3918/ANTIMONY_OXALATE.html
https://www.alphachemika.co/chemical/3918/ANTIMONY_OXALATE.html
https://www.alphachemika.co/chemical/3918/ANTIMONY_OXALATE.html
https://www.chembk.com/en/chem/ANTIMONY%20OXALATE
https://www.americanelements.com/antimony-oxalate-16455-98-4
https://www.benchchem.com/product/b093564#molecular-weight-of-antimony-oxalate
https://www.benchchem.com/product/b093564#molecular-weight-of-antimony-oxalate
https://www.benchchem.com/product/b093564#molecular-weight-of-antimony-oxalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

